Cas no 327174-86-7 (5-Methylcytidine-5'-triphosphate sodium salt -)

• Product Name: 5-Methylcytidine-5'-triphosphate sodium salt -
• CAS No: 327174-86-7
• MF: C₁₀H₁₈N₃O₁₄P₃
• MW: 497.182905673981
• CID: 1452095
• PubChem ID: 76493638
• Update Time: 2025-11-01

5-Methylcytidine-5'-triphosphate sodium salt - Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-(tetrahydrogen triphosphate), 5-methyl-
• 5-Methylcytidine 5'-(tetrahydrogen triphosphate)
• 5-Methyl-CTP
• 327174-86-7
• 5-Methylcytidine 5'-triphosphate
• SCHEMBL18609299
• 5-Me-CTP
• CS-0566637
• 5mCTP
• 5-Methylcytidine 5 inverted exclamation marka-triphosphate
• ((2R,3S,4R,5R)-5-(4-Amino-5-methyl-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• [[(2R,3S,4R,5R)-5-(4-amino-5-methyl-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• CAS 327174-86-7
• HY-147338
• 5-methylcytidine-5'-triphosphate
• SCHEMBL624932
• 5-Methylcytidine-5'-triphosphate sodium salt -

• Inchi： 1S/C10H18N3O14P3/c1-4-2-13(10(16)12-8(4)11)9-7(15)6(14)5(25-9)3-24-29(20,21)27-30(22,23)26-28(17,18)19/h2,5-7,9,14-15H,3H2,1H3,(H,20,21)(H,22,23)(H2,11,12,16)(H2,17,18,19)
• InChI Key： YIJVOACVHQZMKI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(C(C(N2C(N=C(C(C)=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 497.00024
• Monoisotopic Mass: 497.00016325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 268Ų

Experimental Properties

• Density: 2.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (552 g/l) (25 º C),
• PSA: 268.2

Additional information on 5-Methylcytidine-5'-triphosphate sodium salt -

Research Brief on 5-Methylcytidine-5'-triphosphate sodium salt (CAS: 327174-86-7) and Its Applications in Chemical Biology and Medicine

5-Methylcytidine-5'-triphosphate sodium salt (CAS: 327174-86-7) is a modified nucleoside triphosphate that has garnered significant attention in the fields of chemical biology and medicinal research. This compound, characterized by the methylation of the cytidine base at the 5-position, plays a crucial role in the study of epigenetic modifications, RNA biology, and therapeutic development. Recent advancements have highlighted its utility in various applications, ranging from enzymatic synthesis to the development of novel therapeutics targeting RNA modifications.

Recent studies have focused on the enzymatic incorporation of 5-methylcytidine-5'-triphosphate into RNA strands, leveraging its ability to mimic natural epigenetic marks. Researchers have utilized this compound to investigate the role of RNA methylation in gene expression regulation, particularly in the context of diseases such as cancer and neurodegenerative disorders. The sodium salt form of this triphosphate enhances its solubility and stability, making it a preferred choice for in vitro and in vivo studies.

One of the key findings from recent research involves the use of 5-methylcytidine-5'-triphosphate sodium salt in the synthesis of modified RNA for mRNA vaccine development. The incorporation of methylated nucleotides has been shown to enhance the stability and translational efficiency of mRNA, thereby improving the efficacy of vaccines. This application has been particularly relevant in the context of COVID-19 vaccines, where modified nucleotides have been employed to optimize immune responses.

In addition to its role in vaccine development, 5-methylcytidine-5'-triphosphate sodium salt has been explored as a tool for studying RNA-protein interactions. Methylation of RNA can influence its binding affinity to proteins, and researchers have used this compound to probe the mechanistic details of such interactions. These studies have provided insights into the regulatory mechanisms of RNA-binding proteins, which are often implicated in disease pathways.

Another promising area of research involves the use of 5-methylcytidine-5'-triphosphate sodium salt in the development of epigenetic therapies. By targeting RNA methylation, scientists aim to modulate gene expression in a precise manner, offering potential treatments for diseases driven by aberrant epigenetic regulation. Preclinical studies have demonstrated the therapeutic potential of this approach, particularly in oncology, where RNA methylation patterns are often dysregulated.

Despite these advancements, challenges remain in the widespread application of 5-methylcytidine-5'-triphosphate sodium salt. Issues such as delivery efficiency, off-target effects, and the dynamic nature of RNA methylation necessitate further research. However, the compound's versatility and the growing understanding of RNA epigenetics continue to drive innovation in this field.

In conclusion, 5-methylcytidine-5'-triphosphate sodium salt (CAS: 327174-86-7) represents a valuable tool in chemical biology and medicinal research. Its applications in RNA modification studies, vaccine development, and epigenetic therapy underscore its potential to advance both basic science and clinical applications. Future research will likely focus on optimizing its use and exploring new therapeutic avenues, further solidifying its role in the field.